Cas no 518990-46-0 (Benzenamine, 4-ethoxy-5-ethyl-2-nitro- (9CI))

Benzenamine, 4-ethoxy-5-ethyl-2-nitro- (9CI) structure
518990-46-0 structure
Product Name:Benzenamine, 4-ethoxy-5-ethyl-2-nitro- (9CI)
CAS No:518990-46-0
MF:C10H14N2O3
MW:210.229762554169
CID:1022704
PubChem ID:22477652
Update Time:2025-04-20

Benzenamine, 4-ethoxy-5-ethyl-2-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-ethoxy-5-ethyl-2-nitro- (9CI)
    • 4-ethoxy-5-ethyl-2-nitroaniline
    • JDWCTLPBBUXOSK-UHFFFAOYSA-N
    • DTXSID70625966
    • 4-ethoxy-5-ethyl-2-nitrophenylamine
    • SCHEMBL5952068
    • 518990-46-0
    • Inchi: 1S/C10H14N2O3/c1-3-7-5-8(11)9(12(13)14)6-10(7)15-4-2/h5-6H,3-4,11H2,1-2H3
    • InChI Key: JDWCTLPBBUXOSK-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C(=CC=1CC)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 210.10044231g/mol
  • Monoisotopic Mass: 210.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 81.1Ų

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